1-(2-Amino-5-morpholinophenyl)-1-ethanone

• IUPAC Name: 1-(2-amino-5-morpholin-4-ylphenyl)ethanone
• InChI: InChI=1S/C12H16N2O2/c1-9(15)11-8-10(2-3-12(11)13)14-4-6-16-7-5-14/h2-3,8H,4-7,13H2,1H3
• InChI Key: QMVGRDDJOMFUJP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC(=C1)N2CCOCC2)N
• Molecular Formula: C12H16N2O2
• DSSTOX Substance ID: DTXSID40363202
• Molecular Weight: 220.27 g/mol
• CAS No.: 98440-50-7

Description

1-(2-Amino-5-morpholinophenyl)-1-ethanone is a useful research compound. Its molecular formula is C12H16N2O2 and its molecular weight is 220.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

• A study by Khumar, Ezhilarasi, and Prabha (2018) focused on the synthesis of novel series of compounds derived from 1-(2-amino-5-morpholinophenyl)-1-ethanone and their antibacterial properties. They demonstrated that these compounds exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. The molecular docking studies further highlighted the potential of these compounds as bioactive agents against bacterial proteins (Khumar, Ezhilarasi, & Prabha, 2018).

• Another research by Merugu, Ramesh, and Sreenivasulu (2010) explored the synthesis of various novel pyrimidine and thiazolidinone derivatives from this compound. These derivatives were also tested for their antibacterial properties, demonstrating the compound's role in generating potentially effective antibacterial agents (Merugu, Ramesh, & Sreenivasulu, 2010).

Synthesis of Heterocyclic Compounds

• A study by Helal et al. (2015) demonstrated the synthesis of various heterocyclic derivatives, including thiophene and pyrimidine rings, from this compound. The research also involved quantum-chemical calculations and evaluation of the anti-inflammatory activity of these compounds (Helal et al., 2015).

• Research by Thanusu, Kanagarajan, and Gopalakrishnan (2010) involved the synthesis of a series of novel pyrimidin-2-amines using this compound. This study highlights the compound's utility in creating biologically active pyrimidine derivatives with potential therapeutic applications (Thanusu, Kanagarajan, & Gopalakrishnan, 2010).

Synthesis and Characterization of Novel Compounds

• In a study by Aljohani et al. (2019), Mannich bases of this compound were synthesized, highlighting the compound's role in creating novel chemical entities. The study focused on their synthesis, structural characterization, and analysis of molecular interactions (Aljohani et al., 2019).

• Papoyan et al. (2011) synthesized new derivatives of this compound, exploring their anticonvulsive and cholinolytic activities. This research demonstrates the compound's versatility in synthesizing chemically diverse molecules with potential pharmacological properties (Papoyan et al., 2011).